Cas no 1215399-42-0 (6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1215399-42-0
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• CID: 5997941
• PubChem ID: 16798235
• Update Time: 2025-05-25

6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-methyl-2-(4-methylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678059
• 1215399-42-0
• 6-methyl-2-[(4-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• F0526-1171

• Inchi： 1S/C17H19N3O2S.ClH/c1-10-3-5-11(6-4-10)16(22)19-17-14(15(18)21)12-7-8-20(2)9-13(12)23-17;/h3-6H,7-9H2,1-2H3,(H2,18,21)(H,19,22);1H
• InChI Key： MWCBKBJJUWVMHK-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(C)CCC1=2)NC(C1C=CC(C)=CC=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 365.0964758g/mol
• Monoisotopic Mass: 365.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Comprehensive Overview of 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1215399-42-0)

6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is a synthetic compound with significant potential in pharmaceutical research. Its unique chemical structure, featuring a thieno[2,3-c]pyridine core, makes it a subject of interest for drug discovery and development. The compound's CAS No. 1215399-42-0 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patents.

The growing demand for novel therapeutic agents has placed compounds like 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride at the forefront of biomedical research. Recent studies highlight its potential applications in targeting specific enzymes or receptors, aligning with current trends in personalized medicine and precision oncology. Researchers are particularly interested in its carboxamide and benzamido functional groups, which may contribute to its bioactivity and pharmacokinetic properties.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry can accelerate the identification of promising candidates. Its molecular descriptors, such as logP and polar surface area, are frequently analyzed in QSAR (Quantitative Structure-Activity Relationship) models. These analyses are crucial for predicting absorption, distribution, metabolism, and excretion (ADME) properties, a hot topic in modern pharmaceutical development.

The synthesis of 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride involves multi-step organic reactions, including amide coupling and cyclization strategies. These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional synthetic routes. The compound's hydrochloride salt form enhances its solubility, a key consideration for formulation scientists addressing bioavailability challenges.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's purity and confirm its structural integrity, essential for regulatory compliance in drug development. The thienopyridine scaffold in this molecule has drawn comparisons to established pharmacophores in FDA-approved drugs, sparking discussions about its potential as a privileged structure in medicinal chemistry.

From a commercial perspective, CAS No. 1215399-42-0 represents an important entry in chemical catalogs for research organizations. Suppliers often highlight its availability in various quantities, from milligram-scale for initial screening to kilogram quantities for preclinical development. The compound's stability data and storage conditions are frequently requested by laboratories implementing quality by design (QbD) principles in their workflows.

Emerging research directions for this compound include investigations into its potential kinase inhibition properties, particularly in the context of cancer therapeutics. The scientific community is actively exploring structure-activity relationships (SAR) around the 6-methyl and 4-methylbenzamido substituents to optimize biological activity. These studies often appear in discussions about fragment-based drug design and molecular docking simulations.

In summary, 6-methyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1215399-42-0) represents a compelling case study in contemporary drug discovery. Its structural features, synthetic accessibility, and potential biological applications make it a valuable subject for researchers across multiple disciplines, from synthetic organic chemistry to computational biology and pharmaceutical development.